Cas no 2007920-72-9 (tert-butyl N-[trans-5-hydroxypiperidin-3-yl]carbamate)

• Product Name: tert-butyl N-[trans-5-hydroxypiperidin-3-yl]carbamate
• CAS No: 2007920-72-9
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• MDL: MFCD30718764
• CID: 4633535
• PubChem ID: 124510095
• Update Time: 2025-06-12

tert-butyl N-[trans-5-hydroxypiperidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl [trans-5-hydroxy-3-piperidinyl]carbamate
• tert-Butyl ((3R,5R)-5-hydroxypiperidin-3-yl)carbamate
• E77492
• TERT-BUTYL N-[TRANS-5-HYDROXYPIPERIDIN-3-YL]CARBAMATE
• (3R,5R)-(5-Hydroxy-piperidin-3-yl)-carbamic acid tert-butyl ester
• trans-(5-Hydroxy-piperidin-3-yl)-carbamic acid tert-butyl ester
• Carbamic acid, N-[(3R,5R)-5-hydroxy-3-piperidinyl]-, 1,1-dimethylethyl ester, rel-
• 2007920-72-9
• tert-butyl N-[(3R,5R)-5-hydroxypiperidin-3-yl]carbamate
• MFCD30471239
• PS-20662
• SCHEMBL26607406
• 2306252-76-4
• tert-butyl [(3R,5R)-5-hydroxy-3-piperidinyl]carbamate
• tert-Butyl N-[(3R,5R)-5-hydroxy-3-piperidyl]carbamate
• DTXSID001131664
• rel-tert-Butyl ((3R,5R)-5-hydroxypiperidin-3-yl)carbamate
• (3R,5R)-3-(Boc-amino)-5-hydroxypiperidine
• trans-3-(Boc-amino)-5-hydroxypiperidine
• tert-butyl N-[trans-5-hydroxypiperidin-3-yl]carbamate

• MDL： MFCD30718764
• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(14)12-7-4-8(13)6-11-5-7/h7-8,11,13H,4-6H2,1-3H3,(H,12,14)/t7-,8-/m1/s1
• InChI Key： YCMJZHSDAYCYFW-HTQZYQBOSA-N
• SMILES： O[C@H]1CNC[C@@H](C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 216.14739250g/mol
• Monoisotopic Mass: 216.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 70.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on tert-butyl N-[trans-5-hydroxypiperidin-3-yl]carbamate

Research Brief on tert-butyl N-[trans-5-hydroxypiperidin-3-yl]carbamate (CAS: 2007920-72-9) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl N-[trans-5-hydroxypiperidin-3-yl]carbamate (CAS: 2007920-72-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its trans-5-hydroxypiperidin-3-yl moiety, serves as a versatile intermediate in the synthesis of bioactive molecules and drug candidates. Recent studies highlight its potential in modulating key biological pathways, particularly in the context of central nervous system (CNS) disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of tert-butyl N-[trans-5-hydroxypiperidin-3-yl]carbamate as a precursor in the development of novel gamma-aminobutyric acid (GABA) receptor modulators. The research demonstrated that structural modifications of this compound could enhance binding affinity to GABA_A receptors, suggesting its utility in designing next-generation anxiolytics and sedatives. The study employed molecular docking simulations and in vitro assays to validate these findings, with the compound showing promising results in preclinical models of anxiety disorders.

In parallel, a 2024 paper in Bioorganic & Medicinal Chemistry Letters reported the application of this carbamate derivative in the synthesis of protease inhibitors targeting viral pathogens. The researchers utilized tert-butyl N-[trans-5-hydroxypiperidin-3-yl]carbamate as a key building block for constructing peptidomimetics with enhanced stability against enzymatic degradation. The resulting compounds exhibited potent inhibitory activity against SARS-CoV-2 main protease (M^pro), with IC₅₀ values in the low micromolar range, highlighting its potential in antiviral drug development.

From a synthetic chemistry perspective, recent advancements in the scalable production of tert-butyl N-[trans-5-hydroxypiperidin-3-yl]carbamate have been reported. A 2023 patent application (WO2023187652) describes an improved catalytic hydrogenation method for its synthesis from corresponding nitro precursors, achieving >95% yield and excellent enantiomeric purity. This methodological breakthrough addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical applications.

The pharmacokinetic properties of derivatives containing the tert-butyl N-[trans-5-hydroxypiperidin-3-yl]carbamate scaffold have also been investigated. A 2024 study in Drug Metabolism and Disposition characterized its metabolic stability in human liver microsomes, revealing favorable resistance to cytochrome P450-mediated degradation. This property, combined with its ability to cross the blood-brain barrier (as demonstrated in rodent models), positions this compound as a valuable scaffold for CNS-targeted therapeutics.

Emerging applications in radiopharmaceuticals have also been reported. Researchers at Memorial Sloan Kettering Cancer Center recently utilized this carbamate derivative as a chelating agent for ⁶⁸Ga in PET tracer development (European Journal of Nuclear Medicine and Molecular Imaging, 2024). The resulting radiopharmaceutical showed excellent tumor-targeting capabilities in glioblastoma models, opening new avenues for diagnostic imaging applications.

In conclusion, tert-butyl N-[trans-5-hydroxypiperidin-3-yl]carbamate (CAS: 2007920-72-9) represents a multifaceted chemical entity with growing importance in drug discovery. Its applications span from CNS therapeutics to antiviral agents and diagnostic tools, supported by recent advancements in synthetic methodologies and biological evaluations. Future research directions may explore its potential in targeted protein degradation and as a component of antibody-drug conjugates, further expanding its utility in the pharmaceutical landscape.